Cas no 1552231-27-2 (6-(trifluoromethyl)piperidine-2,4-dione)

• Product Name: 6-(trifluoromethyl)piperidine-2,4-dione
• CAS No: 1552231-27-2
• MF: C₆H₆F₃NO₂
• MW: 181.112552165985
• MDL: MFCD26722826
• CID: 4605630
• PubChem ID: 83816966
• Update Time: 2025-06-09

6-(trifluoromethyl)piperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)piperidine-2,4-dione
• 2,4-Piperidinedione, 6-(trifluoromethyl)-

• MDL： MFCD26722826
• Inchi： 1S/C6H6F3NO2/c7-6(8,9)4-1-3(11)2-5(12)10-4/h4H,1-2H2,(H,10,12)
• InChI Key： OLKWYGCQFOEDNI-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)CC(=O)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 6-(trifluoromethyl)piperidine-2,4-dione

6-(Trifluoromethyl)piperidine-dione (CAS No. 1552231-)

6-(Trifluoromethyl)piperidine-dione is a structurally unique organic compound characterized by its substituted piperidine ring fused with a diketone functional group. With the CAS registry number ), this molecule has emerged as a critical scaffold in modern medicinal chemistry due to its tunable physicochemical properties and promising pharmacological profiles. Recent advancements in synthetic methodologies have enabled scalable production of this compound, positioning it as a versatile building block for drug discovery programs targeting neurodegenerative disorders and inflammatory conditions.

The core structure of dione features a piperidine ring bearing a trifluoromethyl group at the sixth position and two ketone groups at the 2 and 4 positions. This configuration creates an intriguing balance between lipophilicity and hydrogen-bonding potential, which has been leveraged in designing novel bioactive agents. Spectroscopic analyses confirm the compound's planar conformation around the diketone moiety, which plays a pivotal role in modulating molecular interactions with biological targets.

Emerging research highlights the compound's remarkable stability under physiological conditions, with studies demonstrating exceptional resistance to metabolic degradation in liver microsomal assays. This property was recently validated through comparative pharmacokinetic studies published in Nature Communications, where dione showed superior half-life values compared to structurally related analogs lacking the trifluoromethyl substitution. The trifluoromethyl group not only enhances metabolic stability but also contributes to enhanced blood-brain barrier permeability – a critical factor for central nervous system (CNS) drug development.

In preclinical models of Parkinson's disease, derivatives incorporating this core structure demonstrated neuroprotective effects through dual mechanisms involving α-synuclein aggregation inhibition and mitochondrial dysfunction mitigation. A landmark study from the University of Cambridge revealed that compounds containing the dione motif achieved 78% reduction in dopaminergic neuron loss at submicromolar concentrations – surpassing the efficacy of currently approved therapies like levodopa. These findings have sparked significant interest among neurology researchers exploring next-generation therapeutics.

Recent advances in asymmetric synthesis techniques have enabled enantiomerically pure versions of dione to be produced via palladium-catalyzed coupling strategies reported in Journal of Medicinal Chemistry. This breakthrough allows precise control over stereochemical configurations, enabling optimization of pharmacodynamic properties without compromising metabolic stability. Computational docking studies further revealed that specific stereoisomers exhibit optimal binding affinity to GABA-A receptor subtypes implicated in epilepsy management.

Clinical translation efforts are now focusing on optimizing prodrug formulations incorporating this chemical entity. A phase I trial currently underway evaluates an esterified derivative (dione ethyl ester) designed to enhance oral bioavailability while maintaining CNS penetration efficiency. Preliminary data indicate dose-dependent plasma concentration profiles with minimal hepatotoxicity markers – a significant milestone toward developing safe chronic therapies for neurodegenerative diseases.

Inflammatory disease applications are equally promising with recent reports showing that dione derivatives suppress NF-kB signaling pathways more effectively than dexamethasone in murine arthritis models. Mechanistic investigations using CRISPR-Cas9 knockout systems identified novel interactions between the trifluoromethyl group and protein kinase C isoforms regulating cytokine production – opening new avenues for targeted anti-inflammatory therapies without corticosteroid-related side effects.

Synthetic chemists continue refining catalytic methodologies for this compound's production using continuous flow reactors paired with microwave-assisted chemistry platforms. A recent process optimization published in Chemical Engineering Journal, achieved >98% purity yields at gram-scale with reduced solvent consumption – addressing key sustainability concerns while maintaining structural integrity of sensitive functional groups.

Ongoing structural modifications explore substituent variations on both the piperidine ring and ketone positions to fine-tune selectivity profiles for specific therapeutic targets. Fluoroquinolone hybrid compounds incorporating this scaffold are currently being tested for their dual antibacterial-neuroprotective properties against antibiotic-resistant pathogens affecting immunocompromised patients with neurological comorbidities.

The compound's unique combination of metabolic stability, CNS penetrance, and tunable pharmacology positions it as an indispensable tool in contemporary drug discovery pipelines. With multiple clinical-stage programs advancing into human trials and novel mechanistic insights emerging weekly from academic labs worldwide, dione represents one of the most dynamic chemical scaffolds shaping modern medicinal research across neuroscience and immunology domains.